Cas no 1691225-32-7 (3-(3-methyladamantan-1-yl)propanoic acid)

• Product Name: 3-(3-methyladamantan-1-yl)propanoic acid
• CAS No: 1691225-32-7
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 6062062
• PubChem ID: 165525601
• Update Time: 2025-05-19

3-(3-methyladamantan-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyladamantan-1-yl)propanoic acid
• EN300-1457292
• 1691225-32-7

• Inchi： 1S/C14H22O2/c1-13-5-10-4-11(6-13)8-14(7-10,9-13)3-2-12(15)16/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key： FOLNEBWKZKCDHU-UHFFFAOYSA-N
• SMILES： OC(CCC12CC3CC(CC(C)(C3)C1)C2)=O

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-methyladamantan-1-yl)propanoic acid

Introduction to 3-(3-methyladamantan-1-yl)propanoic acid (CAS No. 1691225-32-7) and Its Emerging Applications in Chemical Biology

3-(3-methyladamantan-1-yl)propanoic acid, identified by the chemical abstracts service number 1691225-32-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of adamantane derivatives, which are known for their remarkable stability and hydrophobicity, making them valuable scaffolds in drug design and molecular recognition studies.

The structural motif of 3-(3-methyladamantan-1-yl)propanoic acid consists of a rigid adamantane core substituted with a propyl carboxylic acid group at the 3-position. The presence of the methyl group at the 3-position of the adamantane ring introduces additional steric hindrance, which can influence its interactions with biological targets. This structural feature makes it an attractive candidate for developing novel bioactive molecules with tailored physicochemical properties.

In recent years, there has been a growing interest in utilizing adamantane derivatives as pharmacophores due to their ability to enhance drug solubility, metabolic stability, and binding affinity. The compound 3-(3-methyladamantan-1-yl)propanoic acid has been explored in several preclinical studies for its potential applications in modulating biological pathways associated with neurological disorders, inflammation, and cancer. Its unique structure allows for selective binding to specific protein targets, which has opened new avenues for therapeutic intervention.

One of the most compelling aspects of 3-(3-methyladamantan-1-yl)propanoic acid is its potential as a lead compound for drug discovery. Researchers have leveraged its scaffold to develop derivatives with enhanced bioactivity and selectivity. For instance, studies have demonstrated that modifications at the propyl carboxylic acid moiety can significantly alter the compound's pharmacokinetic profile, making it more suitable for oral administration. Additionally, the rigid adamantane core provides a stable platform for further derivatization, enabling the creation of libraries of compounds with diverse biological activities.

The compound's stability under various physiological conditions has also made it a valuable tool in biochemical assays. Its resistance to enzymatic degradation allows for prolonged interaction with biological targets, providing researchers with a reliable means of studying protein-ligand interactions. This property has been particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Recent advances in computational chemistry have further enhanced the utility of 3-(3-methyladamantan-1-yl)propanoic acid in drug design. Molecular modeling studies have revealed insights into its binding mode with various protein targets, including kinases and G-protein coupled receptors (GPCRs). These insights have guided the development of more potent and selective analogs, demonstrating the compound's potential as a starting point for structure-based drug design.

The therapeutic potential of 3-(3-methyladamantan-1-yl)propanoic acid has also been explored in the context of neurological disorders. Preclinical studies have suggested that this compound may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In addition to its applications in drug discovery, 3-(3-methyladamantan-1-yl)propanoic acid has found utility in materials science and nanotechnology. Its hydrophobic nature and stability make it suitable for use as a component in self-assembling structures and supramolecular systems. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of 3-(3-methyladamantan-1-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. While the adamantane core is relatively stable, introducing functional groups such as the propyl carboxylic acid requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale, facilitating its use in industrial applications.

The future prospects for 3-(3-methyladamantan-1-yl)propanoic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this compound's unique properties. Whether in drug development, materials science, or other fields, 3-(3-methyladamantan-1-yl)propanoic acid is poised to play a significant role in advancing scientific knowledge and innovation.